Cas no 49657-09-2 (Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide)

• Product Name: Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide
• CAS No: 49657-09-2
• MF: C₁₄H₁₀N₃NaS
• MW: 275.304071903229
• CID: 5747695
• PubChem ID: 23696692
• Update Time: 2023-11-11

Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide Chemical and Physical Properties

Names and Identifiers

• sodium 4,5-diphenyl-4H-1,2,4-triazole-3-thiolate
• sodium(diphenyl-4H-1,2,4-triazol-3-yl)sulfanide
• 49657-09-2
• sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide
• CS-0265831
• AKOS001393792
• EN300-03074
• Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide

• Inchi： 1S/C14H11N3S.Na/c18-14-16-15-13(11-7-3-1-4-8-11)17(14)12-9-5-2-6-10-12;/h1-10H,(H,16,18);/q;+1/p-1
• InChI Key： JRFMAYQVDRUPKR-UHFFFAOYSA-M
• SMILES： [S-]C1=NN=C(C2C=CC=CC=2)N1C1C=CC=CC=1.[Na+]

Computed Properties

• Exact Mass: 275.04931279g/mol
• Monoisotopic Mass: 275.04931279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.7Ų